N-(2-fluorophenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C20H23FN2O4S/c1-27-16-9-11-17(12-10-16)28(25,26)23-13-5-4-6-15(23)14-20(24)22-19-8-3-2-7-18(19)21/h2-3,7-12,15H,4-6,13-14H2,1H3,(H,22,24)
• InChI Key: WGERVVLPSYHYJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O4S
• Molecular Weight: 406.5 g/mol

Description

N-(2-fluorophenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as FMPA, is a chemical compound that has been widely studied for its potential as a therapeutic agent. FMPA is a piperidine-based compound that has shown promise in preclinical studies as a treatment for a variety of conditions, including pain, inflammation, and addiction.

Scientific Research Applications

Enzyme Inhibitory Activities

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide analogues, synthesized using conventional and microwave-assisted protocols, have shown significant inhibition potential against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes. This demonstrates the potential of such compounds in therapeutic applications targeting these enzymes (Virk et al., 2018).

Antiproliferative Activities

Modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide have led to compounds with remarkable antiproliferative activities against human cancer cell lines. These compounds, with altered acetamide groups, have shown lower toxicity and effective inhibition of PI3Ks and mTOR, important in cancer treatment (Wang et al., 2015).

Antibacterial Potentials

Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, synthesized from ethyl piperidin-4-carboxylate, have been evaluated for their antibacterial potentials. Some of these compounds have demonstrated moderate inhibitory activity against various bacterial strains, indicating their potential application in antibacterial therapies (Iqbal et al., 2017).

Pharmaceutical Applications

A novel synthetic compound, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide (CL 259,763), has been identified as an orally active compound capable of modifying lymphoid cell populations affected by tumor growth. This compound has shown potential in augmenting the immune response to tumors, enhancing the effectiveness of cytotoxic chemotherapy in leukemia models, and could be exploited in therapeutic applications related to immune modulation in cancer (Wang et al., 2004).